Cas no 2138341-05-4 (7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138341-05-4
• MF: C₁₂H₁₄F₃N₃O
• MW: 273.254272937775
• CID: 6203891
• PubChem ID: 165470789
• Update Time: 2025-11-03

7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1078043
• 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138341-05-4

• Inchi： 1S/C12H14F3N3O/c1-6(2)10-7(3)4-9-16-8(5-12(13,14)15)17-18(9)11(10)19/h4,6H,5H2,1-3H3,(H,16,17)
• InChI Key： LHOCCOWZALJFBY-UHFFFAOYSA-N
• SMILES： FC(CC1=NC2=CC(C)=C(C(N2N1)=O)C(C)C)(F)F

Computed Properties

• Exact Mass: 273.10889656g/mol
• Monoisotopic Mass: 273.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol

7-Methyl-6-(Propan-2-Yl)-2-(2,2,2-Trifluoroethyl)-1,2,4-Triazolo[1,5-a]Pyridin-5-Ol: A Comprehensive Overview

The compound CAS No. 2138341-05-4, known as 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of triazolopyridines, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a fused triazole and pyridine ring system with several substituents that confer distinct chemical and biological properties.

The triazolo[1,5-a]pyridine core of this compound is a heterocyclic aromatic system that provides a rigid framework for various substituents. The presence of a methyl group at position 7 and an isopropyl group at position 6 adds steric bulk to the molecule, potentially influencing its solubility and bioavailability. The trifluoroethyl group at position 2 introduces fluorine atoms into the structure, which are known to enhance lipophilicity and metabolic stability—key attributes for drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique pharmacokinetic profiles. The trifluoroethyl group in this molecule not only increases its lipophilicity but also potentially improves its ability to penetrate biological membranes. This makes it a promising candidate for drug delivery systems targeting specific tissues or organs.

The hydroxyl group at position 5 of the triazolo[1,5-a]pyridine ring suggests that this compound may exhibit hydrogen bonding capabilities. Hydrogen bonding is a critical interaction in many biochemical processes and can influence the molecule's binding affinity to target proteins or enzymes. Recent research has emphasized the role of hydrogen bonding in optimizing drug-target interactions, making this compound an interesting subject for further investigation in medicinal chemistry.

In terms of synthesis, the construction of such complex heterocycles typically involves multi-step reactions with precise control over regioselectivity and stereochemistry. The synthesis of 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol likely involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have made such syntheses more efficient and scalable.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a potential candidate for use in optoelectronic materials. The triazolo[1,5-a]pyridine system is known to exhibit strong fluorescence under certain conditions, which could be exploited in sensor technologies or light-emitting devices (LEDs). Emerging research in this area has demonstrated the versatility of such heterocycles in creating advanced materials with tailored optical properties.

In conclusion, CAS No. 2138341-05-4, or 7-methyl-6-(propan-2-yl)-2-(2,2,2-trifluoroethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, represents a cutting-edge molecule with significant potential across multiple scientific domains. Its intricate structure and functional groups provide a foundation for exploring novel applications in drug development and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.